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Compound of Interest

Compound Name: Chitinovorin B

Cat. No.: B15593803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular and structural

characteristics of Chitinovorin B, a novel β-lactam antibiotic. The information is presented to

support research, discovery, and development activities within the scientific community.

Core Molecular Data
Chitinovorin B is a member of the chitinovorin family of antibiotics, which also includes

Chitinovorins A and C. These compounds are of bacterial origin and are distinguished by their

β-lactam structure, a key feature for their antibacterial activity.

Table 1: Molecular and Structural Data for Chitinovorin B

Property Value

Molecular Formula C₂₉H₄₆N₁₀O₁₂S

Molecular Weight 758.83 g/mol

CAS Number 95722-76-2[1]

Chemical Class β-Lactam Antibiotic
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Detailed experimental protocols for the isolation and characterization of Chitinovorin B are

described in the primary literature. The general workflow involves fermentation of the producing

microorganism, followed by extraction and purification of the antibiotic from the culture broth.

General Experimental Workflow:

A logical workflow for the isolation and characterization of Chitinovorin B is outlined below.

This diagram illustrates the typical steps from bacterial culture to the identification of the pure

compound.
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General Experimental Workflow for Chitinovorin B Isolation
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General workflow for Chitinovorin B isolation.

Potential Signaling Pathway
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As a β-lactam antibiotic, Chitinovorin B is expected to exert its antibacterial effect by inhibiting

bacterial cell wall synthesis. The primary target of β-lactam antibiotics is the penicillin-binding

proteins (PBPs), which are essential enzymes for the synthesis of peptidoglycan, a critical

component of the bacterial cell wall.

The diagram below illustrates the generally accepted signaling pathway for β-lactam antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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